Cas no 94200-13-2 (Butanoic acid,3-cyclohexylpropyl ester)

• Product Name: Butanoic acid,3-cyclohexylpropyl ester
• CAS No: 94200-13-2
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 816716
• PubChem ID: 3023951
• Update Time: 2025-04-19

Butanoic acid,3-cyclohexylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-cyclohexylpropyl ester
• 3-cyclohexylpropyl butanoate
• 3-cyclohexylpropyl butyrate
• 94200-13-2
• EINECS 303-490-7
• NS00040235
• Butanoic acid, 3-cyclohexylpropyl ester
• T6VTX4RZT7
• DTXSID10240975

• Inchi： 1S/C13H24O2/c1-2-7-13(14)15-11-6-10-12-8-4-3-5-9-12/h12H,2-11H2,1H3
• InChI Key： VHCFMFPGCLEABB-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCCC1CCCCC1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų